Cas no 52427-07-3 ((2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid)

• Product Name: (2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid
• CAS No: 52427-07-3
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 1092270
• PubChem ID: 72942124
• Update Time: 2025-09-22

(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid
• 2-(2-morpholin-4-yl-5-nitrophenyl)acetic acid
• 2-(2-morpholino-5-nitrophenyl)acetic acid
• DTXSID901263369
• (2-Morpholin-4-yl-5-nitro-phenyl)-aceticacid
• 52427-07-3
• 2-[2-(morpholin-4-yl)-5-nitrophenyl]acetic acid
• 2-(4-Morpholinyl)-5-nitrobenzeneacetic acid

• Inchi： 1S/C12H14N2O5/c15-12(16)8-9-7-10(14(17)18)1-2-11(9)13-3-5-19-6-4-13/h1-2,7H,3-6,8H2,(H,15,16)
• InChI Key： UNELIIKKWOQXFP-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2CC(=O)O)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 266.09027155g/mol
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid

(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid (CAS No. 52427-07-3): A Comprehensive Overview

(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid, identified by its CAS number 52427-07-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both morpholine and nitro substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The< strong>nitro group at the 5-position of the phenyl ring is a well-known pharmacophore that can influence the reactivity and binding affinity of the molecule. In recent years, nitroaromatic compounds have been extensively studied for their roles in anti-inflammatory, anticancer, and antimicrobial applications. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are crucial in medicinal chemistry.

The< strong>morpholine moiety at the 2-position introduces a secondary amine functionality, which can participate in hydrogen bonding interactions with biological targets. Morpholine derivatives are widely used in pharmaceuticals due to their ability to enhance solubility and bioavailability. The combination of these two functional groups in< strong>(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid creates a promising framework for designing novel therapeutic agents.

In recent studies, researchers have explored the pharmacological properties of< strong>(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid as a potential scaffold for developing small-molecule inhibitors. Its structural features make it an attractive candidate for targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play a critical role in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them prime targets for therapeutic intervention.

Moreover, the< strong>nitro group in this compound can be reduced to an amine under specific conditions, leading to the formation of a morpholine derivative with altered pharmacological properties. This redox chemistry has been exploited in various drug development strategies, where the ability to switch between different functional states can enhance drug efficacy and selectivity. Such transformations are particularly relevant in designing prodrugs that require metabolic activation to exert their therapeutic effects.

The< strong>morpholine ring also contributes to the metabolic stability of< strong>(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid. Morpholine derivatives are known to exhibit good resistance to enzymatic degradation, which can prolong the half-life of drugs containing this moiety. This property is particularly advantageous in oral formulations, where bioavailability is a critical factor determining therapeutic success.

In addition to its potential as an inhibitor scaffold, this compound has been investigated for its role in modulating neurotransmitter systems. The structural similarity between< strong>(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid and known psychoactive compounds suggests that it may interact with central nervous system receptors. Preliminary studies have indicated that derivatives of this compound may have anxiolytic and antidepressant effects, although further research is needed to fully elucidate these mechanisms.

The synthesis of< strong>(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid involves multi-step organic reactions that highlight its synthetic versatility. The nitration of phenol derivatives followed by nucleophilic substitution with morpholine provides a straightforward route to this compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups or modify existing ones, expanding the chemical space available for drug discovery.

The pharmacokinetic profile of< strong>(2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid is another area of interest. Studies have shown that this compound exhibits moderate oral bioavailability and distributes widely throughout various tissues upon administration. Its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. Additionally, its metabolic pathways have been characterized, providing insights into how it is processed by the body and eliminated.

In conclusion, (2-Morpholin-4-yl-5-nitro-phenyl)-acetic acid (CAS No. 52427-07-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its pharmacological properties, make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Further exploration of its chemical space and biological activities will undoubtedly lead to new insights and applications in medicine.